4-[2-(4-Methylphenoxy)acetyl]-1-(pyridin-3-yl)piperazin-2-one

• IUPAC Name: 4-[2-(4-methylphenoxy)acetyl]-1-pyridin-3-ylpiperazin-2-one
• InChI: InChI=1S/C18H19N3O3/c1-14-4-6-16(7-5-14)24-13-18(23)20-9-10-21(17(22)12-20)15-3-2-8-19-11-15/h2-8,11H,9-10,12-13H2,1H3
• InChI Key: MMOAUIKWJZBKPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)N2CCN(C(=O)C2)C3=CN=CC=C3
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol

Description

4-[2-(4-Methylphenoxy)acetyl]-1-(pyridin-3-yl)piperazin-2-one is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 4-[2-(4-Methylphenoxy)acetyl]-1-(pyridin-3-yl)piperazin-2-one is not yet fully understood. However, studies suggest that it may act by inhibiting specific enzymes or receptors in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
Studies have shown that this compound may have various biochemical and physiological effects, such as anti-cancer, anti-inflammatory, and neuroprotective effects. It has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[2-(4-Methylphenoxy)acetyl]-1-(pyridin-3-yl)piperazin-2-one in lab experiments include its high purity and yield, as well as its potential applications in various fields of science. However, its limitations include its high cost and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 4-[2-(4-Methylphenoxy)acetyl]-1-(pyridin-3-yl)piperazin-2-one. These include further studies on its mechanism of action, its potential applications in the treatment of various diseases, and its use as a diagnostic tool for imaging brain tumors. Additionally, studies could focus on developing more efficient and cost-effective synthesis methods for this compound.
Conclusion:
In conclusion, this compound is a promising chemical compound that has potential applications in various fields of science. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of this compound and its applications in various fields of science.

Synthesis Methods

The synthesis of 4-[2-(4-Methylphenoxy)acetyl]-1-(pyridin-3-yl)piperazin-2-one involves the reaction of 4-methylphenol, pyridine-3-carboxaldehyde, and 1-(2-hydroxyethyl)piperazine in the presence of acetic anhydride and triethylamine. This method yields the desired compound with high purity and yield.

Scientific Research Applications

4-[2-(4-Methylphenoxy)acetyl]-1-(pyridin-3-yl)piperazin-2-one has been extensively studied for its potential applications in various fields of science. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's, and Parkinson's. It has also been studied for its use as a diagnostic tool for imaging brain tumors.